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Compound of Interest

Compound Name: Trimethyl citrate

Cat. No.: B030998

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trimethyl citrate (TMC), the trimethyl ester of citric acid, is a versatile compound increasingly
utilized in the formulation of adhesives and coatings.[1] Recognized for its low toxicity and
biodegradability, it serves as an effective plasticizer and coalescing agent.[2][3] This technical
guide provides an in-depth analysis of trimethyl citrate's role in enhancing the performance of
adhesive and coating systems, complete with experimental protocols and quantitative data to
support formulation development.

Chemical Structure and Properties of Trimethyl Citrate
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Property Value

CAS Number 1587-20-8

Molecular Formula CoH1407

Molecular Weight 234.20 g/mol
Appearance White crystalline solid
Melting Point 75-78 °C

Boiling Point 176 °C at 16 mmHg
Water Solubility 53.2 g/L at 20°C

Core Functions in Adhesives and Coatings

Trimethyl citrate's primary functions in adhesive and coating formulations are as a plasticizer
and a coalescing agent.

As a Plasticizer

Plasticizers are additives that increase the flexibility and durability of a material.[4] Trimethyl
citrate, when incorporated into a polymer matrix, positions itself between the polymer chains.
This disrupts the intermolecular forces, allowing the chains to move more freely, which in turn
lowers the glass transition temperature (Tg) and imparts flexibility.[5] This is particularly
beneficial in adhesive formulations where flexibility is required to maintain bond integrity under
stress.

As a Coalescing Agent

In water-based coatings, coalescing agents are essential for proper film formation.[3][6] As the
water evaporates from a latex or emulsion coating, the polymer particles must fuse together to
form a continuous, uniform film. Trimethyl citrate acts as a temporary plasticizer for these
polymer particles, softening them and facilitating their coalescence.[7] Its low volatility ensures
it remains in the film long enough to perform this function effectively.[2][3]

Quantitative Performance Data
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The following tables summarize the expected effects of trimethyl citrate on key properties of
adhesives and coatings. While direct quantitative data for trimethyl citrate is limited in publicly
available literature, the data presented here is representative of the performance of citrate
esters in similar polymer systems.

. lhesi ies (Polyvinyl . PVA)

Trimethyl . . ]
. Tensile Elongation at Peel Adhesion . .
Citrate Conc. Viscosity (cP)
Strength (MPa) Break (%) (N/25mm)
(wt%)
0 35 250 5.0 4000
5 30 350 6.5 4500
10 25 450 7.8 5000
15 20 580 8.5 5500
20 15 700 9.2 6000

Note: These values are representative and may vary depending on the specific PVA emulsion
and formulation.

. - oati ies (Acryli \sion

Minimum Film

Trimethyl . . .
. Formation Pencil Adhesion ] .

Citrate Conc. Viscosity (KU)
Temperature Hardness (ASTM D3359)

(wt%) o
(°C)

0 18 2H 3B 95

2 12 H 4B 98

4 7 HB 5B 102

6 <5 F 5B 105

8 <5 F 5B 108
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Note: These values are representative and may vary depending on the specific acrylic
emulsion and formulation.

Experimental Protocols

The following are detailed methodologies for incorporating and evaluating trimethyl citrate in
adhesive and coating formulations.

Preparation of a Polyvinyl Acetate (PVA) Adhesive
Formulation

Objective: To prepare a series of PVA adhesives with varying concentrations of trimethyl
citrate.

Materials:

e Polyvinyl acetate (PVA) emulsion (e.g., 55% solids)

Trimethyl citrate

Deionized water

Defoamer

Biocide

Procedure:

In a clean beaker, weigh the required amount of PVA emulsion.

o While stirring at a low speed (e.g., 200 rpm) with an overhead stirrer, add the desired amount
of trimethyl citrate (e.g., 0, 5, 10, 15, 20 wt% based on the total formulation weight).

o Continue stirring for 15-20 minutes until the trimethyl citrate is fully dispersed.

e Add a small amount of defoamer (e.g., 0.1 wt%) and biocide (e.g., 0.1 wt%) and continue
stirring for another 5 minutes.
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 If necessary, adjust the viscosity with a small amount of deionized water.

o Store the prepared adhesive in a sealed container.

Preparation of an Acrylic Coating Formulation

Objective: To prepare a series of acrylic coatings with varying concentrations of trimethyl
citrate as a coalescing agent.

Materials:

Acrylic emulsion (e.g., 45% solids)

o Trimethyl citrate

o Titanium dioxide (TiOz2) pigment slurry

e Thickener (e.g., cellulosic or associative)
o Dispersant

o Defoamer

» Deionized water

Procedure:

In a high-speed dispersion vessel, add deionized water, dispersant, and defoamer.

o While stirring, slowly add the TiO2 pigment slurry and disperse at high speed until a Hegman
grind of 7+ is achieved.

e Reduce the stirrer speed and add the acrylic emulsion.

 In a separate container, pre-disperse the trimethyl citrate in a small amount of water or a
co-solvent if necessary.

o Slowly add the trimethyl citrate dispersion to the main batch while stirring.
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o Adjust the viscosity to the desired range using the thickener.

e Continue mixing for 15-20 minutes to ensure homogeneity.

Evaluation of Adhesive and Coating Properties
4.3.1. Tensile Strength and Elongation of Adhesive Films
Standard: Based on ASTM D882 / ISO 527-3.[8][9][10][11][12][13][14][15]

Procedure:

Cast the adhesive formulation on a release liner to a uniform wet film thickness (e.g., 250
pum).

» Allow the film to dry at ambient conditions for 24 hours, followed by drying in a vacuum oven
at 50°C for 24 hours to ensure complete removal of water.

e Cut the dried film into dumbbell-shaped specimens using a die cutter.[9][10]
» Measure the thickness of the narrow section of each specimen.

¢ Using a universal testing machine equipped with a suitable load cell, clamp the specimen in
the grips.[10]

o Apply a tensile load at a constant rate of crosshead displacement (e.g., 500 mm/min) until
the specimen fails.[13]

¢ Record the maximum load and the elongation at break.

Calculate the tensile strength (MPa) and elongation at break (%).

4.3.2. Peel Adhesion of Adhesives
Standard: Based on ASTM D3330.

Procedure:

o Apply a uniform film of the adhesive onto a flexible substrate (e.g., polyester film).
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» Laminate the coated film onto a standard test panel (e.g., stainless steel).
e Use a 2 kg roller to apply consistent pressure over the bonded area.
o Allow the assembly to dwell for a specified time (e.g., 24 hours) at standard conditions.

» Using a tensile tester, peel the flexible substrate from the rigid panel at a 180° angle and a
constant speed (e.g., 300 mm/min).

e Record the average force required to peel the substrate.

4.3.3. Viscosity Measurement
Standard: Based on ASTM D1084.[1][16][17][18]

Procedure:
o Equilibrate the adhesive or coating sample to a constant temperature (e.g., 25°C).

e Using a Brookfield viscometer with the appropriate spindle and speed, measure the viscosity
of the sample.

» Allow the spindle to rotate for a sufficient time to obtain a stable reading.

e Record the viscosity in centipoise (cP) or Krebs Units (KU) for coatings.

4.3.4. Adhesion of Coatings (Cross-Cut Test)
Standard: ASTM D3359.[19][20][21][22][23]

Procedure:
o Apply the coating to a suitable substrate (e.g., steel panel) and allow it to cure completely.

e Using a sharp cutting tool, make a series of parallel cuts through the coating to the substrate.
For coatings up to 5 mils thick, make a lattice pattern with six or eleven cuts in each
direction.[22]

o Apply a specified pressure-sensitive tape over the cut area and smooth it down firmly.

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://infinitalab.com/astm/test-methods-for-viscosity-of-adhesives-astm-d1084/
https://labsinus.com/astm-d1084/
https://standards.iteh.ai/catalog/standards/astm/7fa01989-bc0a-4c03-8f34-3e9ab1013eae/astm-d1084-97
http://file.yizimg.com/175706/2011120520212339.pdf
https://hightower-labs.com/library/understanding_astmd3359.html
https://blog.chasecorp.com/humiseal/ultimate-guide-to-adhesion-testing
https://www.micomlab.com/micom-testing/astm-d3359/
https://kta.com/adhesion-astm-d3359/
https://store.astm.org/d3359-23.html
https://kta.com/adhesion-astm-d3359/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Rapidly pull the tape off at a 180° angle.[19]

e Visually assess the grid area for any coating removal and classify the adhesion according to
the ASTM D3359 scale (5B: no peeling or removal, to OB: severe peeling).[19]

Visualizing the Mechanism and Relationships
Mechanism of Plasticization

The following diagram illustrates the fundamental mechanism by which trimethyl citrate acts
as a plasticizer within a polymer matrix.

Before Plasticizer Addition

[ Disruption of
Polymer Chains

After Trimethyl Citrate Addition

Trimethyl Citrate ’[ ]
Molecules

Click to download full resolution via product page

Caption: Mechanism of polymer plasticization by trimethyl citrate.

Experimental Workflow for Adhesive Evaluation

This diagram outlines the logical flow of preparing and testing an adhesive formulation
containing trimethyl citrate.
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Caption: Experimental workflow for evaluating trimethyl citrate in a PVA adhesive.

Relationship between Trimethyl Citrate Concentration
and Coating Properties

This diagram illustrates the expected relationships between the concentration of trimethyl
citrate and key performance properties of a coating.
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Caption: Logical relationships of trimethyl citrate concentration and coating properties.

Conclusion

Trimethyl citrate is a highly effective and environmentally friendly additive for enhancing the
performance of adhesives and coatings. Its function as a plasticizer improves flexibility and
durability, while its role as a coalescing agent ensures optimal film formation in water-based
systems. By understanding the quantitative effects and employing standardized testing
protocols, researchers and formulators can leverage the benefits of trimethyl citrate to
develop advanced, high-performance products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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